3-Chloro-4-methylpyridine
Overview
Description
3-Chloro-4-methylpyridine is a versatile building block for the synthesis of more complex pharmaceutical and biologically active compounds . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of 3-Chloro-4-methylpyridine involves several steps. One method involves the use of Pd/Al(OH)3 in toluene at 140℃ under an inert atmosphere . The reaction is stirred until the heteroaryl chloride is completely consumed . Alternate methods of preparation of the salts were also explored, for example, liquid-assisted grinding and slurry conversion .
Molecular Structure Analysis
The molecular formula of 3-Chloro-4-methylpyridine is C6H6ClN . Its molecular weight is 127.57 . The structure parameters of 3-Chloro-4-methylpyridine were determined in the ground state (in the gas phase) using quantum chemical calculations .
Chemical Reactions Analysis
3-Chloro-4-methylpyridine is a key intermediate in various chemical reactions. For example, it can be used to produce several commercial products . The products of these reactions were analyzed using powder X-ray diffraction .
Physical And Chemical Properties Analysis
3-Chloro-4-methylpyridine has a refractive index of n20/D 1.5310 and a density of 1.159 g/mL at 25 °C . Its solubility properties vary depending on the method used for calculation .
Scientific Research Applications
- Application : It is commonly used in pharmaceutical research to create novel drug candidates. Researchers modify its structure to develop potential therapeutic agents .
- Application : 3-Chloro-4-methylpyridine can be transformed into fluorinated derivatives (e.g., 3-fluoropyridine) through substitution reactions. These fluoropyridines are valuable in radiobiology, imaging agents, and other biological applications .
- Application : Trifluoromethylpyridines, including derivatives of 3-Chloro-4-methylpyridine, have been used in the development of pesticides. Over 50% of recently launched pesticides contain fluorinated moieties .
- Application : Researchers use it as a building block for more complex molecules, such as pharmaceuticals or agrochemicals. Its synthesis involves deamination reactions and NMR characterization .
Pharmaceutical Chemistry and Drug Intermediates
Fluorinated Pyridine Synthesis
Trifluoromethylpyridines for Crop Protection
Synthesis of 2-Chloro-3-amino-4-methylpyridine
Mechanism of Action
Target of Action
3-Chloro-4-methylpyridine is a chemical compound that is often used in organic synthesis It’s known to be used in suzuki–miyaura cross-coupling reactions , which suggests that its targets could be various organic compounds that participate in these reactions.
Mode of Action
In the context of suzuki–miyaura cross-coupling reactions, it likely interacts with its targets through a process of oxidative addition . This process involves the donation of electrons from palladium to form a new Pd–C bond .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling reactions, it’s involved in the formation of carbon–carbon bonds . This suggests that it could affect various biochemical pathways that involve the formation or modification of carbon–carbon bonds.
Pharmacokinetics
It’s known to have high gastrointestinal absorption and is permeable to the blood-brain barrier . It’s also known to inhibit CYP1A2, an enzyme involved in drug metabolism .
Result of Action
Given its use in suzuki–miyaura cross-coupling reactions, it likely contributes to the formation of new carbon–carbon bonds . This could potentially lead to the synthesis of various organic compounds.
Action Environment
The action of 3-Chloro-4-methylpyridine can be influenced by various environmental factors. For instance, its solubility can affect its action, efficacy, and stability . It’s soluble in water, which suggests that it can be distributed in aqueous environments . Additionally, its action can be influenced by temperature, as certain reactions it’s involved in, such as Suzuki–Miyaura cross-coupling reactions, are temperature-dependent .
Safety and Hazards
properties
IUPAC Name |
3-chloro-4-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN/c1-5-2-3-8-4-6(5)7/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLNXNJMHLZFECV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40376579 |
Source
|
| Record name | 3-Chloro-4-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40376579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-4-methylpyridine | |
CAS RN |
72093-04-0 |
Source
|
| Record name | 3-Chloro-4-methylpyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=72093-04-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-4-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40376579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-4-methylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What role does 3-Chloro-4-methylpyridine play in the synthesis of the 2-cyanoacrylate derivatives described in the research?
A1: 3-Chloro-4-methylpyridine serves as a key building block in the multi-step synthesis of 2-cyanoacrylate derivatives containing a pyridinyl moiety []. Specifically, it undergoes a nucleophilic substitution reaction with ethyl 2-cyano-3,3-dimethylthioacrylate under ultrasonic irradiation. This reaction results in the formation of ethyl 3-(2-chloro-4-methylpyridin-3-ylamino)-2-cyano-3-methylthioacrylate, a crucial intermediate in the synthesis. This intermediate is then reacted with various aliphatic amines to yield the final 2-cyanoacrylate derivatives.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7,8-Dimethyl-5-(2,3,4,5-tetrahydroxypentyl)pyrido[4,3-b]quinoxaline-1,3-dione](/img/structure/B42587.png)